3'-ALLYL 5'-BENZYL 2'-AMINO-6'-METHYL-2-OXO-1,2-DIHYDROSPIRO[INDOLE-3,4'-PYRAN]-3',5'-DICARBOXYLATE
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Overview
Description
3’-allyl 5’-benzyl 2’-amino-6’-methyl-1,3-dihydro-2-oxospiro[2H-indole-3,4’-(4’H)-pyran]-3’,5’-dicarboxylate is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely studied for their potential therapeutic applications . This compound features a unique spiro structure, which is a fusion of two rings sharing a single atom, contributing to its distinct chemical properties.
Preparation Methods
The synthesis of 3’-allyl 5’-benzyl 2’-amino-6’-methyl-1,3-dihydro-2-oxospiro[2H-indole-3,4’-(4’H)-pyran]-3’,5’-dicarboxylate involves multiple steps, typically starting with the preparation of the indole core. Common synthetic routes include electrophilic aromatic substitution reactions, where the indole nucleus is functionalized with various substituents . Industrial production methods often employ catalytic processes to enhance yield and selectivity, utilizing catalysts such as palladium or platinum complexes .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxo derivatives.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of double bonds or nitro groups.
Scientific Research Applications
Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.
Industry: The compound
Properties
Molecular Formula |
C25H22N2O6 |
---|---|
Molecular Weight |
446.5g/mol |
IUPAC Name |
5-O'-benzyl 3-O'-prop-2-enyl 2'-amino-6'-methyl-2-oxospiro[1H-indole-3,4'-pyran]-3',5'-dicarboxylate |
InChI |
InChI=1S/C25H22N2O6/c1-3-13-31-23(29)20-21(26)33-15(2)19(22(28)32-14-16-9-5-4-6-10-16)25(20)17-11-7-8-12-18(17)27-24(25)30/h3-12H,1,13-14,26H2,2H3,(H,27,30) |
InChI Key |
LCRFAOAKADDADQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C(=O)OCC=C)C(=O)OCC4=CC=CC=C4 |
Canonical SMILES |
CC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C(=O)OCC=C)C(=O)OCC4=CC=CC=C4 |
Origin of Product |
United States |
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